Cas no 24535-71-5 (Benzenesulfonamide,4-amino-N-[[(phenylmethyl)amino]carbonyl]-)

• Product Name: Benzenesulfonamide,4-amino-N-[[(phenylmethyl)amino]carbonyl]-
• CAS No: 24535-71-5
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 282075
• PubChem ID: 285623
• Update Time: 2025-04-19

Benzenesulfonamide,4-amino-N-[[(phenylmethyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-[[(phenylmethyl)amino]carbonyl]-
• 3-(2-phenylethyl)-2-(prop-2-en-1-ylsulfanyl)-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-4(6H)-one
• N-(4-Amino-phenylsulfonyl)-N'-benzyl-harnstoff
• N-Benzyl-N-(4-methylphenyl)-hydrazin
• N-benzyl-N-(p-methylphenyl)hydrazine
• N-Benzyl-N-p-tolyl-hydrazin
• N-benzyl-N-p-tolyl-hydrazine
• N-benzyl-N'-sulf
• N-Benzyl-N'-sulfanilyl-harnstoff
• Oprea1_285002
• Oprea1_797872
• STK833149
• STOCK1S-27518
• NSC142644
• 24535-71-5
• DTXSID70947418
• N-(4-Aminobenzene-1-sulfonyl)-N'-benzylcarbamimidic acid
• SCHEMBL595420
• NSC-142644

• Inchi： 1S/C14H15N3O3S/c15-12-6-8-13(9-7-12)21(19,20)17-14(18)16-10-11-4-2-1-3-5-11/h1-9H,10,15H2,(H2,16,17,18)
• InChI Key： RBXRTHONRIMTBL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC(NCC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 305.08355
• Monoisotopic Mass: 305.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 101.29
• LogP: 3.90070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides